Cas no 1021115-84-3 (2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine)

• Product Name: 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine
• CAS No: 1021115-84-3
• MF: C₁₈H₁₉F₃N₄O₃
• MW: 396.363674402237
• CID: 6208931
• PubChem ID: 42154439
• Update Time: 2025-11-01

2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine
• 1021115-84-3
• VU0638498-1
• F5241-0030
• (4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• [4-(2,6-dimethoxypyrimidin-4-yl)piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
• AKOS024502278

• Inchi： 1S/C18H19F3N4O3/c1-27-15-11-14(22-17(23-15)28-2)24-7-9-25(10-8-24)16(26)12-3-5-13(6-4-12)18(19,20)21/h3-6,11H,7-10H2,1-2H3
• InChI Key： CDNRKTHTXMJCTD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCN(C2C=C(N=C(N=2)OC)OC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 396.14092497g/mol
• Monoisotopic Mass: 396.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.8Ų

Additional information on 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine

Introduction to 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine (CAS No. 1021115-84-3)

2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine, with the CAS number 1021115-84-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine core, methoxy substituents, and a piperazine ring functionalized with a trifluoromethylbenzoyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrimidine scaffold is a fundamental component of many biologically active molecules, including nucleic acids and various drugs. The presence of methoxy groups on the pyrimidine ring can enhance the lipophilicity and metabolic stability of the compound, which are crucial for its pharmacokinetic properties. The piperazine ring, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a versatile moiety in drug design. The trifluoromethylbenzoyl substituent adds further complexity and can influence the compound's binding affinity and selectivity.

Recent studies have explored the potential of 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases are characterized by chronic inflammation and tissue damage, which can lead to a range of health issues. Studies have demonstrated that this compound can modulate the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Oral administration results in good bioavailability, and the compound is stable in plasma with a reasonable half-life. These properties are essential for ensuring that the drug reaches its target tissues at therapeutic concentrations without causing significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. The most common adverse events reported include mild gastrointestinal symptoms and transient elevations in liver enzymes. These findings suggest that further clinical development is warranted.

In conclusion, 2,4-dimethoxy-6-{4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine (CAS No. 1021115-84-3) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.